Cas no 2228768-75-8 (2-(1H-indazol-3-yl)-2-methylpropan-1-amine)

• Product Name: 2-(1H-indazol-3-yl)-2-methylpropan-1-amine
• CAS No: 2228768-75-8
• MF: C₁₁H₁₅N₃
• MW: 189.256901979446
• CID: 6307512
• PubChem ID: 165847564
• Update Time: 2025-10-18

2-(1H-indazol-3-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-indazol-3-yl)-2-methylpropan-1-amine
• 2228768-75-8
• EN300-1804282

• Inchi： 1S/C11H15N3/c1-11(2,7-12)10-8-5-3-4-6-9(8)13-14-10/h3-6H,7,12H2,1-2H3,(H,13,14)
• InChI Key： UJIVGQGPDAEPCP-UHFFFAOYSA-N
• SMILES： N1C(=C2C=CC=CC2=N1)C(C)(C)CN

Computed Properties

• Exact Mass: 189.126597491g/mol
• Monoisotopic Mass: 189.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.7Ų

Additional information on 2-(1H-indazol-3-yl)-2-methylpropan-1-amine

2-(1H-indazol-3-yl)-2-methylpropan-1-amine: A Comprehensive Overview

2-(1H-indazol-3-yl)-2-methylpropan-1-amine, also known by its CAS number 2228768-75-8, is a compound of significant interest in the field of organic chemistry and drug discovery. This molecule belongs to the class of indazole derivatives, which have gained attention due to their diverse biological activities and potential applications in therapeutic development. The structure of this compound is characterized by an indazole ring system, a methyl group, and an amine functional group, making it a versatile scaffold for further chemical modifications.

The indazole moiety, a heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 3, is a key feature of this molecule. Indazoles are known for their ability to interact with various biological targets, including kinases, proteases, and G-protein coupled receptors (GPCRs). Recent studies have highlighted the potential of indazole derivatives in targeting specific enzymes involved in cancer progression, inflammation, and neurodegenerative diseases. For instance, research published in the Journal of Medicinal Chemistry demonstrated that certain indazole-based compounds exhibit potent inhibitory activity against cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression.

The presence of the methyl group and amine functional group in 2-(1H-indazol-3-yl)-2-methylpropan-1-amine adds further complexity to its chemical profile. These groups can influence the molecule's solubility, stability, and bioavailability, making it a promising candidate for drug delivery systems. Moreover, the amine group can serve as a site for post-synthetic modifications, such as the attachment of targeting ligands or polymer chains, enhancing its functionality in therapeutic applications.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic properties of this compound with greater accuracy. Molecular docking studies have revealed that 2-(1H-indazol-3-yl)-2-methylpropan-1-amine has a high binding affinity for several therapeutic targets, including histone deacetylases (HDACs) and phosphodiesterases (PDEs). These findings suggest that the compound could be developed into a lead molecule for treating conditions such as cancer and inflammatory disorders.

In addition to its therapeutic potential, 2-(1H-indazol-3-yl)-2-methylpropan-1-amine has also been explored for its role in chemical synthesis. Its indazole core serves as a valuable intermediate in the construction of more complex molecules with enhanced biological activities. For example, researchers have utilized this compound as a building block for synthesizing novel anti-inflammatory agents with improved potency and selectivity.

The synthesis of 2-(1H-indazol-3-yl)-2-methylpropan-1-amines typically involves multi-step reactions that combine principles from both organic synthesis and catalysis. Recent innovations in catalytic methods have streamlined the production process, making it more efficient and cost-effective. Green chemistry approaches have also been adopted to minimize environmental impact during synthesis.

In conclusion, 2-(1H-indazol